
Ethyl Propiolate: A Versatile Alkyne for the
Synthesis of Advanced Materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl propiolate

Cat. No.: B042952 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl propiolate (HC₂CO₂C₂H₅) is a highly versatile and reactive organic compound, serving

as a fundamental building block in the synthesis of a wide array of complex molecules and

advanced materials.[1] As the ethyl ester of propiolic acid, the simplest acetylenic carboxylic

acid, its unique electronic properties, stemming from the electron-withdrawing ester group

conjugated to an alkyne, make it a potent electrophile in numerous organic transformations.[1]

This guide provides a comprehensive overview of ethyl propiolate's utility in the development

of advanced materials, with a focus on its application in the synthesis of heterocyclic

compounds, complex molecular architectures, and functional polymers. Detailed experimental

protocols, quantitative data, and process diagrams are presented to facilitate its application in

research and development.

Core Reactivity and Chemical Properties
Ethyl propiolate's reactivity is dominated by the electrophilicity of its alkyne group, making it

susceptible to a variety of nucleophilic attacks and cycloaddition reactions.[1] It is a colorless

liquid, miscible with most organic solvents, with a boiling point of approximately 120 °C and a

density of 0.968 g/mL at 25 °C.[2]

Table 1: Physicochemical Properties of Ethyl Propiolate
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Property Value Reference(s)

Molecular Formula C₅H₆O₂

Molar Mass 98.10 g·mol⁻¹ [2]

Boiling Point 118-120 °C

Density 0.963 - 0.968 g/mL at 25 °C [2][3]

Refractive Index 1.412 [2][3]

Flash Point 23 °C (73 °F) [3]

Applications in Advanced Material Synthesis
Heterocyclic Compounds: Building Blocks for
Pharmaceuticals
Ethyl propiolate is a key precursor in the synthesis of various heterocyclic compounds, many

of which form the core scaffolds of biologically active molecules.[4] Its ability to participate in

cycloaddition reactions provides a direct route to five-membered rings like pyrazoles and

isoxazoles, which are known to exhibit anti-inflammatory, antifungal, and anticancer properties.

[5]

Pyrazoles are a critical class of heterocycles in medicinal chemistry. The 1,3-dipolar

cycloaddition of diazo compounds to ethyl propiolate offers a regioselective and efficient

pathway to substituted pyrazoles.[6][7] The reaction proceeds by the concerted addition of a

1,3-dipole (the diazo compound) to the dipolarophile (ethyl propiolate).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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